Cas no 1805543-30-9 (Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate
• CAS No: 1805543-30-9
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4891187
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate

• Inchi： 1S/C10H10F2INO3/c1-16-7(15)4-5-3-6(8(11)12)9(13)14-10(5)17-2/h3,8H,4H2,1-2H3
• InChI Key： MMVMALJXSYRZLJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=N1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate

Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate (CAS No. 1805543-30-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate, identified by its CAS number 1805543-30-9, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core structure adorned with functional groups such as a difluoromethyl moiety, an iodo substituent, and a methoxy group, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules.

The strategic placement of these functional groups imparts unique reactivity, making it a valuable building block for the development of novel therapeutic agents. In particular, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the iodo substituent facilitates further functionalization via cross-coupling reactions. These attributes have positioned this compound as a cornerstone in the synthesis of small molecules targeting a wide array of diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively explored due to their prevalence in biologically active natural products and synthetic drugs. Among these, methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate stands out for its ability to serve as a precursor in the construction of complex molecular architectures.

In the context of contemporary pharmaceutical research, this compound has been utilized in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The combination of the difluoromethyl group and the pyridine scaffold enhances interactions with target proteins, improving drug efficacy. Furthermore, the presence of an iodo atom allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups with high precision.

The methoxy group on the pyridine ring not only influences electronic properties but also provides a handle for further derivatization. This flexibility has been exploited in the design of molecules with tailored pharmacokinetic profiles. For instance, studies have demonstrated that incorporating methoxy-substituted pyridines can modulate solubility and bioavailability, critical factors in drug development.

The synthesis of methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate itself is a testament to modern synthetic methodologies. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to achieve high yields and purity. These methods align with the growing emphasis on sustainable and efficient synthetic routes in pharmaceutical manufacturing.

In clinical trials, derivatives of this compound have shown promise in preclinical models for various therapeutic applications. The ability to modify its structure allows researchers to fine-tune biological activity while minimizing side effects. This adaptability underscores its significance as a chemical scaffold in drug discovery pipelines.

The impact of methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate extends beyond academic research; it has found practical applications in industrial settings where large-scale production is required. Pharmaceutical companies leveraging this intermediate have been able to accelerate their development timelines by utilizing well-established synthetic protocols.

The future prospects for this compound are promising, with ongoing research exploring new derivatives and applications. The integration of computational chemistry and machine learning is expected to further enhance the design and optimization of molecules based on this scaffold. Such innovations will undoubtedly contribute to the next generation of therapeutics.

In summary, methyl 3-(difluoromethyl)-2-iodo-6-methoxypyridine-5-acetate (CAS No. 1805543-30-9) represents a critical component in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing innovative drug candidates targeting diverse diseases. As research continues to evolve, this compound will remain at the forefront of medicinal chemistry advancements.